Cas no 1805333-19-0 (4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1805333-19-0
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917043
• Update Time: 2025-10-28

4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-3-4(10)2(12)1-11-5(3)6(8)9/h1,6,12H,(H2,10,11)
• InChI Key： RMIVMTNELFDBHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CN=C1C(F)F)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine

Introduction to 4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1805333-19-0) and Its Emerging Applications in Chemical Biology

4-Amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine, identified by its CAS number 1805333-19-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its unique structural features—including an amino group, a difluoromethyl substituent, a fluoro atom, and a hydroxyl group on the pyridine ring—has demonstrated promising potential in various therapeutic applications. The strategic positioning of these functional groups not only enhances its reactivity but also contributes to its binding affinity with biological targets, making it a valuable scaffold for medicinal chemistry.

The increasing interest in fluorinated compounds stems from their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological macromolecules. In particular, the presence of difluoromethyl and fluoro groups in 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine imparts favorable pharmacokinetic properties, such as improved resistance to enzymatic degradation. These attributes have made this compound an attractive candidate for the development of novel therapeutics targeting intricate biological pathways.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine. Studies have highlighted its potential as a kinase inhibitor, particularly in the context of tyrosine kinases, which are pivotal in cancer signaling pathways. The hydroxyl group and amino group within the molecule facilitate hydrogen bonding interactions with key residues in protein targets, enhancing its selectivity and efficacy.

Moreover, the incorporation of fluorine atoms has been shown to influence the conformational flexibility of the pyridine ring, allowing for tighter binding to biological receptors. This phenomenon has been experimentally validated through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy studies. Such structural insights have guided medicinal chemists in optimizing analogs of 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine for improved pharmacological profiles.

In preclinical settings, derivatives of this compound have demonstrated encouraging results in inhibiting aberrant signaling cascades associated with inflammatory and autoimmune diseases. The ability of 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine to modulate enzyme activity without significant off-target effects underscores its therapeutic promise. Researchers are particularly intrigued by its potential to serve as a lead compound for next-generation drugs that address unmet medical needs.

The synthesis of 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine involves multi-step organic transformations, including fluorination and functional group interconversions. Recent methodological improvements have enabled more efficient and scalable production processes, reducing costs and enhancing accessibility for further research. These advancements are critical for translating laboratory discoveries into clinical applications.

From a regulatory perspective, compounds like 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine must undergo rigorous safety and efficacy evaluations before entering human trials. However, the growing body of preclinical data supports its potential as a safe and effective therapeutic agent when used under appropriate conditions. Collaborative efforts between academia and industry are essential to accelerate the development pipeline for such novel compounds.

The future directions for research on 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine include exploring its role in drug repurposing—leveraging existing knowledge from related compounds to identify new therapeutic uses. Additionally, computational modeling techniques are being employed to predict novel derivatives with enhanced bioactivity. Such interdisciplinary approaches hold great promise for unlocking the full therapeutic potential of this fascinating molecule.

In conclusion, 4-amino-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1805333-19-0) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing targeted therapeutics against various diseases. As research continues to uncover new applications for this compound, it is poised to play a significant role in shaping the future of medicine.